N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• Molecular Formula: C11H17NO4S
• Molecular Weight: 259.32 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO4S/c1-8-6-10(16-3)11(7-9(8)2)17(14,15)12-4-5-13/h6-7,12-13H,4-5H2,1-3H3
• InChI Key: SIELBJFTFQSAQN-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCCO)OC

Description

N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide, also known as HEMBS, is a sulfonamide compound with a molecular formula C11H17NO4S. It is widely used in scientific research as a potent inhibitor of carbonic anhydrase enzymes. The compound has gained attention due to its potential applications in the treatment of various diseases, including glaucoma, epilepsy, and cancer.

Mechanism of Action

The mechanism of action of N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide involves the binding of the compound to the active site of carbonic anhydrase II. The sulfonamide group of N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide interacts with the zinc ion in the active site, thereby preventing the binding of carbon dioxide to the enzyme. This results in the inhibition of the enzyme's catalytic activity, leading to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide in the body.
Biochemical and Physiological Effects:
N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects. Inhibition of carbonic anhydrase II by N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide leads to a decrease in the production of bicarbonate ions, which are important for the regulation of acid-base balance in the body. This can have implications for the treatment of diseases such as glaucoma, where the inhibition of carbonic anhydrase II can lead to a decrease in intraocular pressure.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide is its high potency as a carbonic anhydrase II inhibitor. This makes it a useful tool for studying the physiological and biochemical effects of this enzyme. However, one limitation of N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide is its lack of selectivity for carbonic anhydrase II, as it can also inhibit other carbonic anhydrase isoforms. This can lead to off-target effects and limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide in scientific research. One potential application is in the development of new therapies for diseases such as glaucoma and epilepsy, where the inhibition of carbonic anhydrase II may be beneficial. Additionally, further studies are needed to investigate the potential of N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide as a cancer therapy, as recent research has suggested that carbonic anhydrase II may play a role in the progression of certain types of cancer. Finally, the development of more selective carbonic anhydrase II inhibitors could be an important area of future research, as this would allow for more precise targeting of this enzyme in various biological processes.

Synthesis Methods

N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide can be synthesized using a simple one-pot reaction method. The reaction involves the condensation of 2-methoxy-4,5-dimethylbenzenesulfonyl chloride with ethanolamine in the presence of a base catalyst. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide has been extensively used in scientific research to study the role of carbonic anhydrase enzymes in various biological processes. The compound is a potent inhibitor of carbonic anhydrase II, which is a zinc-containing enzyme that plays a crucial role in the regulation of acid-base balance in the body. N-(2-hydroxyethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase II in a dose-dependent manner, making it a useful tool for studying the physiological and biochemical effects of this enzyme.